sodium;pyran-4-ide-3,5-dione

Specification

• CAS No.: 879127-67-0
• Molecular Formula: C5H5NaO3
• Molecular Weight: 136.082
• IUPAC Name: sodium;pyran-4-ide-3,5-dione
• Standard InChI: InChI=1S/C5H5O3.Na/c6-4-1-5(7)3-8-2-4;/h1H,2-3H2;/q-1;+1
• Standard InChI Key: HZHSOBOQRRNIDJ-UHFFFAOYSA-N
• SMILES: C1C(=O)[CH-]C(=O)CO1.[Na+]

Introduction

Sodium;pyran-4-ide-3,5-dione, also known as sodium 3,5-dioxotetrahydro-2H-pyran-4-ide, is a chemical compound with the molecular formula C5H5NaO3 and a molecular weight of 136.08 g/mol. This compound is a sodium salt of the parent compound 2H-pyran-3,5(4H,6H)-dione. The compound's structure and properties are detailed in various chemical databases and research platforms.

Synonyms

• Sodium 3,5-dioxotetrahydro-2H-pyran-4-ide

• 2H-Pyran-3,5(4H,6H)-dione, sodium salt

• Sodium Oxane-3,5-Dione

• Sodium 3,5-Dioxotetrahydro-2H-Pyran-4-Ide

• 2H-Pyran-3,5(4H,6H)-Dione-Sodium

Hazard Information

Sodium;pyran-4-ide-3,5-dione is classified with hazard statements H315, H319, and H335, indicating it may cause skin and eye irritation and respiratory tract irritation. Precautionary statements include P261, P305+P351+P338, which advise against inhalation, contact with skin and eyes, and recommend washing thoroughly after handling.

Comparison with Related Compounds

Compound Name	Molecular Formula	Molecular Weight	Biological Activity
Sodium;pyran-4-ide-3,5-dione	C5H5NaO3	136.08 g/mol	Not documented
Pyrazolidine-3,5-dione	C3H4N2O2	100.076 g/mol	PEPC inhibitor
2H-Pyran-2,4(3H)-dione, 3-acetyl-6-methyl-, sodium salt, monohydrate	C8H9NaO5	208.14 g/mol	Antimicrobial